5-Fluoro-2-(4-{[4-(4-phenylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)pyrimidine

• IUPAC Name: 5-fluoro-2-[4-[4-(4-phenylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C23H28FN5O/c24-20-18-25-23(26-19-20)29-11-8-22(9-12-29)30-17-5-4-10-27-13-15-28(16-14-27)21-6-2-1-3-7-21/h1-3,6-7,18-19,22H,8-17H2
• InChI Key: BSWMMXODTARKBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC#CCN2CCN(CC2)C3=CC=CC=C3)C4=NC=C(C=N4)F
• Molecular Formula: C23H28FN5O
• Molecular Weight: 409.5 g/mol

Description

The compound “5-Fluoro-2-(4-{[4-(4-phenylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)pyrimidine” is a derivative of 2-(4-phenylpiperazin-1-yl)pyrimidine. It is a complex organic compound that has been synthesized for various research purposes.

Synthesis Analysis

The synthesis of this compound involves the condensation of various substituted piperazines with benzimidazole nuclei to obtain the targeted benzimidazole-piperazine hybrids. The exact synthesis process for this specific compound is not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. It includes a pyrimidine ring, a piperazine ring, and a phenyl group. The exact molecular structure would require more detailed analysis or experimental data which is not available in the current literature.

Chemical Reactions Analysis

The compound has been used as an acetylcholinesterase inhibitor (AChEI), which means it can inhibit the enzyme acetylcholinesterase, slowing down the breakdown of acetylcholine, a neurotransmitter. This makes it potentially useful in the treatment of conditions like Alzheimer’s disease.

Mechanism of Action

As an acetylcholinesterase inhibitor, this compound works by increasing the level of acetylcholine in the brain, which can help improve memory and cognition. It has shown inhibitory activity against acetylcholinesterase, with one derivative (compound 6g) showing particularly potent activity.